molecular formula C2Cl2 B1204652 Dichloroacetylene CAS No. 7572-29-4

Dichloroacetylene

Cat. No.: B1204652
CAS No.: 7572-29-4
M. Wt: 94.92 g/mol
InChI Key: ZMJOVJSTYLQINE-UHFFFAOYSA-N
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Description

Dichloroacetylene is an organochlorine compound.
Volatile oil with a disagreeable, sweetish odor. Mp: -68 to -65°C;  bp: 32-34°C. Density: 1.38 g cm-3. Is not produced commercially.

Properties

CAS No.

7572-29-4

Molecular Formula

C2Cl2

Molecular Weight

94.92 g/mol

IUPAC Name

1,2-dichloroethyne

InChI

InChI=1S/C2Cl2/c3-1-2-4

InChI Key

ZMJOVJSTYLQINE-UHFFFAOYSA-N

SMILES

C(#CCl)Cl

Canonical SMILES

C(#CCl)Cl

boiling_point

90 °F at 760 mm Hg (Explodes) (NIOSH, 2016)
33.0 °C
33 °C
32 °C (explodes)
90°F (explodes)
90°F (Explodes)

Color/Form

Colorless oil
Liquid (or colorless gas at elevated temperatures)

density

1.26 (NIOSH, 2016)
1.261 at 20 °C
Relative density (water = 1): 1.2
1.26

melting_point

-87 to -58 °F (NIOSH, 2016)
-66.0 °C
-66 to -64 °C
-66 °C
-58 to -87°F

7572-29-4

physical_description

Volatile oil with a disagreeable, sweetish odor. Mp: -68 to -65°C;  bp: 32-34°C. Density: 1.38 g cm-3. Is not produced commercially.
OILY LIQUID WITH CHARACTERISTIC ODOUR.
Volatile oil with a disagreeable, sweetish odor.
Volatile oil with a disagreeable, sweetish odor. [Note: A gas above 90°F. DCA is not produced commercially.]

Pictograms

Explosive; Health Hazard

shelf_life

Fireproof. Separated from strong acids and oxidants. Cool. Well closed. Keep in a well-ventilated room.
Acetylene is used as a stabilizer;  in the presence of trichloroethylene its stability is considerably increased.

solubility

Insoluble in water;  soluble in ethanol, diethyl ether and acetone
Solubility in water: none

Synonyms

dichloroacetylene
dichloroethyne

vapor_density

Relative vapor density (air = 1): 3.3

vapor_pressure

570 mm Hg @ 25 °C /Estimated/

Origin of Product

United States

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Dichloroacetylene
Reactant of Route 2
Dichloroacetylene
Reactant of Route 3
Dichloroacetylene
Reactant of Route 4
Reactant of Route 4
Dichloroacetylene

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